Cas no 1026081-93-5 (2-Chloro-4-isopropylthiazole)

• Product Name: 2-Chloro-4-isopropylthiazole
• CAS No: 1026081-93-5
• MF: C₆H₈ClNS
• MW: 161.652419090271
• CID: 1091442
• PubChem ID: 9834040
• Update Time: 2025-05-20

2-Chloro-4-isopropylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-isopropylthiazole
• 2-chloro-4-propan-2-yl-1,3-thiazole
• 2-chloro-4-(propan-2-yl)-1,3-thiazole
• Thiazole, 2-chloro-4-(1-methylethyl)-
• 1026081-93-5
• BFALXWBEFRTJRI-UHFFFAOYSA-N
• BRB08193
• AKOS012240768
• 2-chloro-4-isopropyl-thiazole
• AT28351
• SCHEMBL12505950

• Inchi： 1S/C6H8ClNS/c1-4(2)5-3-9-6(7)8-5/h3-4H,1-2H3
• InChI Key： BFALXWBEFRTJRI-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C(C)C

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Chloro-4-isopropylthiazole

2-Chloro-4-isopropylthiazole (CAS No. 1026081-93-5): A Comprehensive Overview

2-Chloro-4-isopropylthiazole (CAS No. 1026081-93-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This thiazole derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for novel compounds in drug discovery and crop protection, 2-Chloro-4-isopropylthiazole has emerged as a key player in research and industrial applications.

The molecular structure of 2-Chloro-4-isopropylthiazole features a thiazole ring substituted with a chlorine atom at the 2-position and an isopropyl group at the 4-position. This configuration imparts distinct reactivity, enabling its use in various cross-coupling reactions and heterocyclic syntheses. Researchers often explore its potential as a building block for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the agrochemical industry has shown growing interest in 2-Chloro-4-isopropylthiazole due to its role in synthesizing pesticide intermediates. Its ability to enhance the efficacy of crop protection products aligns with the global push for sustainable agriculture. Additionally, the compound's stability under various environmental conditions makes it a reliable choice for formulation development.

From a market perspective, the demand for 2-Chloro-4-isopropylthiazole is driven by advancements in green chemistry and the need for eco-friendly alternatives. Companies are investing in scalable synthesis methods to meet the rising requirements of pharmaceutical and agrochemical sectors. The compound's compatibility with catalytic processes further enhances its appeal, reducing waste and improving yield.

One of the trending topics in the scientific community is the application of 2-Chloro-4-isopropylthiazole in medicinal chemistry. Its structural motif is frequently incorporated into drug candidates targeting infectious diseases and metabolic disorders. Researchers are also investigating its potential in neurological therapeutics, given its ability to modulate specific biological pathways.

For those seeking high-purity 2-Chloro-4-isopropylthiazole, it is essential to source the compound from reputable suppliers who adhere to stringent quality control measures. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. Proper storage conditions, including protection from moisture and light, are critical to maintaining its stability.

In conclusion, 2-Chloro-4-isopropylthiazole (CAS No. 1026081-93-5) represents a versatile and valuable compound with wide-ranging applications. Its significance in pharmaceutical research, agrochemical innovation, and material science underscores its importance in modern chemistry. As industries continue to evolve, this compound is poised to play an even greater role in addressing global challenges.